Cas no 5224-65-7 (Phenol, 4-(2,2-dimethyl-1-methylenepropyl)-)

• Product Name: Phenol, 4-(2,2-dimethyl-1-methylenepropyl)-
• CAS No: 5224-65-7
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 360105
• PubChem ID: 15621359
• Update Time: 2025-04-19

Phenol, 4-(2,2-dimethyl-1-methylenepropyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(2,2-dimethyl-1-methylenepropyl)-
• 4-(3,3-dimethylbut-1-en-2-yl)phenol
• DTXSID10575931
• 5224-65-7

• Inchi： 1S/C12H16O/c1-9(12(2,3)4)10-5-7-11(13)8-6-10/h5-8,13H,1H2,2-4H3
• InChI Key： CPIBNMCUVJVKDY-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C(=C)C(C)(C)C

Computed Properties

• Exact Mass: 176.12018
• Monoisotopic Mass: 176.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes